Cas no 81481-63-2 ( )

• Product Name: &nbsp
• CAS No: 81481-63-2
• MF: C₁₂H₂₅NO₂S
• MW: 247.397402524948
• CID: 986788
• PubChem ID: 318466
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-octyl-1,4-thiazinane 1,1-dioxide
• NSC-255030
• SCHEMBL12550617
• DTXSID30312461
• 81481-63-2
• NSC255030
•  

• Inchi： 1S/C12H25NO2S/c1-2-3-4-5-6-7-8-13-9-11-16(14,15)12-10-13/h2-12H2,1H3
• InChI Key： RNNNCXWWRYXQOW-UHFFFAOYSA-N
• SMILES： S1(CCN(CCCCCCCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 247.16060021g/mol
• Monoisotopic Mass: 247.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų